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Compound of Interest

Compound Name: Disodium succinate-d4

Cat. No.: B12397417

Essential Safety and Handling Guide for Disodium
Succinate-d4

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Disodium succinate-d4. The
following procedures are designed to ensure a safe laboratory environment and proper material
management.

Hazard Identification and Classification

Disodium succinate-d4 is classified with the following hazards. Users should familiarize
themselves with these potential risks before handling the material.

Hazard Classification Description Primary Route of Exposure

Causes skin irritation.[1][2][3]

Skin Irritation (Category 2) ] Dermal
Serious Eye Irritation Causes serious eye irritation.

Ocular
(Category 2/2A) [11121[3114]

. L May cause respiratory _
Specific Target Organ Toxicity T Inhalation
irritation.[1][3]
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Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

Adherence to the following operational procedures is mandatory to minimize exposure and
ensure safety.

Engineering Controls

e Ventilation: Always handle Disodium succinate-d4 in a well-ventilated area.[5][6] Use a
chemical fume hood or provide appropriate exhaust ventilation at places where dust may
form.[1][4][7]

o Safety Stations: Ensure that eyewash stations and safety showers are in close proximity to
the workstation.[3]

Personal Protective Equipment (PPE)

The following PPE is required when handling Disodium succinate-d4. All equipment should
be approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

[8]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12397417?utm_src=pdf-body
https://www.echemi.com/sds/disodiumsuccinate-pid_Seven4381.html
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_disodium_succinate__anhydrous__327710_US-EN_SDS.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/DISODIUM-SUCCINATE-Natural-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ2191036&productDescription=SUCCINIC+AC+DISOD+SLT+HXH+500G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W015410/Disodium-succinate-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=S413500&countryCode=US&language=en
https://www.benchchem.com/product/b12397417?utm_src=pdf-body
https://www.aurochemicals.com/wp-content/uploads/2019/05/DISODIUM-SUCCINATE-Natural-SDS.pdf
https://www.chemicalbook.com/msds/disodium-succinate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification

Wear appropriate safety glasses with side

Eye/Face Protection )
shields.[1]

Wear chemically resistant, impervious gloves
such as Nitrile rubber (minimum 0.11 mm

Skin Protection thickness).[1][8] Use proper glove removal
technique to avoid skin contact.[1] Wash and
dry hands after use.[1][5]

] Wear a lab coat or impervious clothing to protect
Body Protection ) )
against chemical splashes.[1][5]

For nuisance exposures involving dust, use a

type P95 (US) or type P1 (EU EN 143) particle
Respiratory Protection respirator. For higher-level protection, use type

OV/AG/P99 (US) or ABEK-P2 (EU EN)

respirator cartridges.[1]

Handling Procedures

e Avoid contact with skin and eyes.[1][7]
e Avoid the formation and inhalation of dust and aerosols.[1][7]
» Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[7]

e Wash hands thoroughly after handling the product, before breaks, and at the end of the
workday.[1][4][7]

Storage

» Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[1][3][4]

[5]16]

e The recommended storage temperature is room temperature, away from light and moisture.

[2]
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Disposal Plan

Proper disposal of Disodium succinate-d4 and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection

o Solid Waste: Collect surplus material and residues in a suitable, closed container labeled for
disposal.[1][8] Sweep up spills without creating dust.[1]

» Contaminated PPE: Dispose of contaminated gloves and other protective equipment as
hazardous waste.[1]

Disposal Method

» Dispose of all waste materials at an approved waste disposal plant.[1][7]

 All disposal practices must be in accordance with local, state, and federal regulations.[3][7]
Do not allow the product to enter drains.[1][5]

Workflow for Safe Handling and Disposal

The following diagram outlines the logical workflow for the safe management of Disodium

succinate-d4 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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